Cas no 389628-45-9 (1H-Indole-7-carbonitrile, 4-methoxy-)

• Product Name: 1H-Indole-7-carbonitrile, 4-methoxy-
• CAS No: 389628-45-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1496769
• PubChem ID: 22633084
• Update Time: 2025-04-21

1H-Indole-7-carbonitrile, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carbonitrile, 4-methoxy-
• SCHEMBL6218331
• 389628-45-9
• 4-methoxy-1H-indole-7-carbonitrile
• JYEPKMROTRMKEU-UHFFFAOYSA-N
• 4-methoxy-7-cyanoindole
• DB-185005

• Inchi： 1S/C10H8N2O/c1-13-9-3-2-7(6-11)10-8(9)4-5-12-10/h2-5,12H,1H3
• InChI Key： JYEPKMROTRMKEU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C2=C1C=CN2

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 48.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles